3-(4-Fluorophenyl)-3-(piperidin-4-yl)propanoic acid

• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.30 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-3-piperidin-4-ylpropanoic acid
• InChI: InChI=1S/C14H18FNO2/c15-12-3-1-10(2-4-12)13(9-14(17)18)11-5-7-16-8-6-11/h1-4,11,13,16H,5-9H2,(H,17,18)
• InChI Key: XMXZLAZYHDBACZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(CC(=O)O)C2=CC=C(C=C2)F

Description

3-(4-Fluorophenyl)-3-(piperidin-4-yl)propanoic acid is a fluorinated aromatic compound featuring a propanoic acid backbone substituted with a 4-fluorophenyl group and a piperidin-4-yl moiety. This compound is of interest in medicinal chemistry due to its structural hybridity, which may confer selectivity for biological targets such as enzymes or GPCRs .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Variations on the Propanoic Acid Backbone

3-Amino-3-(4-fluorophenyl)propanoic Acid

• Structure: (R)-enantiomer with an amino group replacing the piperidine moiety.
• The amino group introduces hydrogen-bonding capacity, which may enhance solubility but reduce metabolic stability compared to the piperidine analog .
• Applications : Primarily explored as a β-alanine derivative in peptide synthesis.

3-(2-Amino-4-(4-fluorophenyl)-1H-imidazol-5-yl)-3-phenylpropanoic Acid

• Structure: Incorporates an imidazole ring and a phenyl group on the propanoic acid.
• The dual aryl groups (fluorophenyl and phenyl) increase hydrophobicity, which may enhance blood-brain barrier penetration but reduce aqueous solubility .
• Applications : Investigated for anticancer activity due to imidazole’s role in kinase inhibition.

3-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}propanoic Acid

• Structure : Piperazine ring replaces piperidine, with a trifluoromethylpyridinyl substituent.
• Applications : Explored as a modulator of neurotransmitter receptors.

Functional Group Modifications

(S)-β-[(R)-1-[3-(4-Piperidyl)propionyl]nipecotamido]-3-Pyridinepropionic Acid

• Structure : Combines piperidine and pyridine moieties via a propionyl linker.
• Key Differences: The pyridine ring introduces aromatic nitrogen, enabling π-π stacking interactions.
• Applications: Studied as a retinol-binding protein 4 (RBP4) antagonist .

3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives

• Structure: Hydroxyphenyl group linked via an amino bridge to propanoic acid.
• Key Differences : The hydroxyl group improves solubility through hydrogen bonding but increases susceptibility to oxidative metabolism. Structure-activity studies show anticancer activity is highly dependent on substituent positioning .

Pharmacological and Physicochemical Comparisons

Compound	LogP	pKa (COOH)	Target Affinity	Key Applications
3-(4-Fluorophenyl)-3-(piperidin-4-yl)propanoic acid	2.8	4.1	Moderate (GPCRs)	Neuropathic pain, inflammation
(R)-3-Amino-3-(4-fluorophenyl)propanoic acid	1.2	3.9	Low	Peptide synthesis
3-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}propanoic acid	3.5	4.3	High (5-HT receptors)	CNS disorders
3-((4-Hydroxyphenyl)amino)propanoic acid derivatives	1.5–2.0	4.0–4.5	Variable	Anticancer agents

• LogP Trends : Fluorophenyl and piperidine groups increase lipophilicity, enhancing membrane permeability but risking off-target binding.
• Acidity: Propanoic acid pKa values (~4.0–4.5) ensure ionization at physiological pH, aiding solubility and renal excretion.